Cas no 5951-67-7 (α-Elemene)

α-Elemene structure

Product Name:α-Elemene

CAS No:5951-67-7

Molecular Formula:C₁₅H₂₄

Molecular Weight:204.35106

CID:373070

α-Elemene Properties

Names and Identifiers

- Cyclohexene,6-ethenyl-6-methyl-1-(1-methylethyl)-3-(1-methylethylidene)-, (6S)-
- (6S)-6-ethenyl-6-methyl-1-propan-2-yl-3-propan-2-ylidene-cyclohexene
- α-Elemene
- (S)-6-ethenyl-6-methyl-1-(1-methylethyl)-3-(1-methylethylidene)cyclohexene
- 1-Isopropyl-6-methyl-3-(1-methylethylidene)-6-vinyl-1-cyclohexene-, (S)-
- o-Menth-2-ene, 4-isopropylidene-1-vinyl-

Computed Properties

Exact Mass: 204.18792
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 204.188
Heavy Atom Count: 15
Complexity: 311
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 0A^2

Experimental Properties

PSA: 0
Refractive Index: 1.5130
Boiling Point: 277.87°C (rough estimate)
Flash Point: 99.6°C
Density: 0.8782

α-Elemene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	E501025-5mg	α-Elemene	5951-67-7		5mg	$385.00	2023-05-18

α-Elemene Related Literature

1. Efficient synthesis of the anticancer β-elemene and other bioactive elemanes from sustainable germacrone

Alejandro F. Barrero,M. Mar Herrador,José F. Quílez del Moral,Pilar Arteaga,Niklas Meine,M. Carmen Pérez-Morales,Julieta V. Catalán Org. Biomol. Chem. 2011 9 1118
2. Nickel-catalyzed cross-electrophile allylation of vinyl bromides and the modification of anti-tumour natural medicine β-elemene

Yang Ye,Xiang Qi,Bing Xu,Ying Lin,Huan Xiang,Liang Zou,Xiang-Yang Ye,Tian Xie Chem. Sci. 2022 13 6959
3. Terpenoids of Aristolochia and their biological activities

Tian-Shung Wu,Amooru G. Damu,Chung-Ren Su,Ping-Chung Kuo Nat. Prod. Rep. 2004 21 594
4. Essential oil from the raw and vinegar-processed Rhizoma Curcumae ameliorate CCl4-induced liver fibrosis: integrating network pharmacology and molecular mechanism evaluation

Yi Chen,Wan Liao,Zongping Zhu,Jiao Chen,Qingsong Yang,Yongfeng Zheng,Xinjie Zhang,Boonjai Limsila,Meigui Lu,Shu Fu,Rui Li Food Funct. 2021 12 4199
5. Effects of elemene on inhibiting proliferation of vascular smooth muscle cells and promoting reendothelialization at the stent implantation site

Wenjie Sun,Yuhua Huang,Tieying Yin,Jingjing Wang,Ruolin Du,Juhui Qiu,Yuan Zhang,Yazhou Wang,Jinju Chen,Guixue Wang Biomater. Sci. 2017 5 1144
6. Total synthesis, structural revision and biological evaluation of γ-elemene-type sesquiterpenes

Changchun Yuan,Shangyong Zhong,Xingyi Li,Yanhong Wang,Miao-Miao Xun,Yunli Bai,Kongkai Zhu Org. Biomol. Chem. 2018 16 7843
7. Contents pages

J. Chem. Soc. Chem. Commun. 1994 P181
8. Subject index, 1994

J. Chem. Soc. Chem. Commun. 1994 2809
9. Terpenes to terpenes. Stereo- and enantio-selective synthesis of (+)-α-elemene and a short route to a versatile diquinane chiron

Goverdhan Mehta,Palle V. R. Acharyulu J. Chem. Soc. Chem. Commun. 1994 2759
10. Asymmetric total synthesis of (1S,2S,4S)-β-elemene

Wei Chen,Zhun Feng,Qiang Liu RSC Adv. 2022 12 8249

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